Cas no 2094188-93-7 (3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide)

• Product Name: 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide
• CAS No: 2094188-93-7
• MF: C₇H₇N₃O₃S
• MW: 213.213779687881
• CID: 4637316
• Update Time: 2025-10-30

3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide

• Inchi： 1S/C7H7N3O3S/c1-4-6-2-5(14(8,11)12)3-9-7(6)13-10-4/h2-3H,1H3,(H2,8,11,12)
• InChI Key： AYLPAOQPHHJXRL-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C1=CC(S(N)(=O)=O)=CN=2

Additional information on 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide

Introduction to 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 2094188-93-7)

3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide, identified by the chemical compound code CAS No. 2094188-93-7, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular framework of 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide incorporates a fused bicyclic system consisting of an oxazole ring and a pyridine ring, which is further functionalized by a sulfonamide group at the 5-position. This structural motif is particularly intriguing due to its ability to interact with biological targets in multiple ways, including hydrogen bonding, hydrophobic interactions, and electrostatic interactions. Such features are often exploited in the design of novel therapeutic agents.

In recent years, sulfonamide derivatives have been recognized for their broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to more specialized applications such as kinase inhibition and protease inhibition. The presence of the sulfonamide group in 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide imparts unique pharmacological properties that make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The oxazole-pyridine core provides a scaffold that can be modified in various ways to enhance or alter its biological activity. For instance, researchers have explored the use of this scaffold in the development of compounds targeting neurological disorders, where the ability to modulate central nervous system receptors is crucial.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those that can engage multiple binding sites on a target protein. The bicyclic structure of 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide suggests that it may be capable of such dual interactions, which could lead to increased binding affinity and improved pharmacological efficacy. This concept has been supported by computational modeling studies that predict favorable binding modes for this compound with various biological targets.

The sulfonamide group itself is known for its ability to enhance solubility and metabolic stability in drug candidates. This property is particularly valuable in oral formulations, where poor solubility can significantly limit bioavailability. By incorporating a sulfonamide moiety into 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide, researchers aim to create a molecule that not only exhibits potent biological activity but also possesses favorable pharmacokinetic properties.

Moreover, the structural flexibility of the oxazole-pyridine core allows for modifications that can fine-tune the electronic and steric properties of the molecule. This adaptability has led to several derivatives being explored for their potential therapeutic benefits. For example, researchers have investigated analogs with different substituents on the pyridine ring or additional functional groups attached to the oxazole ring to enhance specific biological activities.

In clinical research settings, 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide has been evaluated in preclinical models for its potential as a therapeutic agent. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These preliminary results have prompted further investigation into its mechanism of action and potential applications in treating conditions such as cancer, inflammation, and infectious diseases.

The synthesis of 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are commonly used in these processes.

One notable aspect of working with this compound is its stability under various conditions. The sulfonamide group contributes to thermal stability while maintaining reactivity necessary for further functionalization. This balance makes it an attractive candidate for both laboratory-scale synthesis and large-scale production processes.

As research continues to uncover new biological targets and mechanisms, compounds like 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide are expected to play a crucial role in developing next-generation therapeutics. The combination of structural complexity and functional diversity offers a rich ground for innovation in drug discovery programs.

The future directions for this compound include exploring its interactions with novel targets identified through high-throughput screening technologies. Additionally, efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.